Cas no 1547529-29-2 (3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(1-methylpropyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(1-methylpropyl)-
• CAS No: 1547529-29-2
• MF: C₇H₁₃N₃S
• MW: 171.263219594955
• CID: 5295574
• Update Time: 2025-11-02

3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(1-methylpropyl)-

• Inchi： 1S/C7H13N3S/c1-4-5(2)6-8-9-7(11)10(6)3/h5H,4H2,1-3H3,(H,9,11)
• InChI Key： AZELLZSBSFFEJC-UHFFFAOYSA-N
• SMILES： N1=C(C(C)CC)N(C)C(=S)N1

Additional information on 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(1-methylpropyl)-

Comprehensive Overview of 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(1-methylpropyl)- (CAS No. 1547529-29-2)

The compound 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(1-methylpropyl)- (CAS No. 1547529-29-2) is a heterocyclic organic molecule belonging to the triazole-thione family. This class of compounds has garnered significant attention in recent years due to its diverse applications in pharmaceuticals, agrochemicals, and material science. The unique structural features of this molecule, including the 1,2,4-triazole core and the thione functional group, contribute to its reactivity and potential utility in various industrial and research contexts.

One of the most frequently searched topics related to 3H-1,2,4-Triazole-3-thione derivatives is their role in drug discovery and medicinal chemistry. Researchers are particularly interested in how these compounds interact with biological targets, given their ability to form hydrogen bonds and participate in metal coordination. The presence of the thione group in CAS No. 1547529-29-2 enhances its potential as a ligand in catalytic systems or as a building block for bioactive molecules. This aligns with the growing demand for sustainable chemistry and green synthesis methods, which are hot topics in both academic and industrial circles.

Another area of interest is the structure-activity relationship (SAR) of triazole-thione derivatives. Scientists and engineers often search for ways to optimize the performance of these compounds in applications such as corrosion inhibition or polymer stabilization. The 2,4-dihydro-4-methyl-5-(1-methylpropyl) side chain in 1547529-29-2 introduces steric and electronic effects that can be fine-tuned for specific purposes. This adaptability makes the compound a valuable subject for computational chemistry studies, where molecular modeling and density functional theory (DFT) calculations are frequently employed.

In the context of material science, 3H-1,2,4-Triazole-3-thione derivatives are explored for their potential in organic electronics and photovoltaic devices. The conjugated system and electron-rich nature of the triazole ring make it a candidate for use in organic light-emitting diodes (OLEDs) or sensors. This ties into the broader trend of searching for eco-friendly materials and renewable energy solutions, which dominate current scientific discourse.

From a synthetic perspective, the preparation of CAS No. 1547529-29-2 often involves cyclization reactions or thionation processes. These methods are frequently discussed in forums and research papers, as they relate to the broader theme of heterocyclic compound synthesis. The compound’s stability under various conditions is another point of interest, particularly for those working in process chemistry or scale-up production.

In summary, 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(1-methylpropyl)- (CAS No. 1547529-29-2) is a versatile compound with wide-ranging applications. Its relevance to drug development, material innovation, and sustainable chemistry ensures its continued importance in scientific research. As interest in tailored molecular designs and functional materials grows, this compound will likely remain a focal point for both academic and industrial investigations.